Banned ingredients in cosmetic Standards
  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B062076
    • CAS No.:
    • 191115-88-5
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    5-fluorouracil is a nucleobase analogue that is uracil in which the hydrogen at position 5 is replaced by fluorine. It is an antineoplastic agent which acts as an antimetabolite - following conversion to the act...
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  • Corrigen
    Corrigen
    • Cat. No.:
    • B1204904
    • CAS No.:
    • 559-83-1
    • Molecular Formula:
    • C32H48O9
    • Molecular Weight:
    • 576.7 g/mol
    Description
    Oleandrin is a steroid saponin that consists of oleandrigenin having a 2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl residue attached to the oxygen function at position 3. It is a cardenolide glycoside, a...
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  • Urethane
    Urethane
    • Cat. No.:
    • B1206958
    • CAS No.:
    • 623-78-9
    • Molecular Formula:
    • C3H7NO2
      C3H7NO2
      NH2COOC2H5
    • Molecular Weight:
    • 89.09 g/mol
    Description
    Urethane (Ethyl Carbamate) can cause cancer according to an independent committee of scientific and health experts. It can cause developmental toxicity according to The Environmental Protection Agency (EPA).
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  • Daminozide
    Daminozide
    • Cat. No.:
    • B1669788
    • CAS No.:
    • 1596-84-5
    • Molecular Formula:
    • C6H12N2O3
    • Molecular Weight:
    • 160.17 g/mol
    Description
    Daminozide can cause cancer according to The Environmental Protection Agency (EPA).
    Succinic acid 2,2-dimethylhydrazide appears as odorless white crystals or powder. (NTP, 1992)
    Daminozide is a straight-ch...
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  • Diuron
    Diuron
    • Cat. No.:
    • B1670789
    • CAS No.:
    • 330-54-1
    • Molecular Formula:
    • C9H10Cl2N2O
    • Molecular Weight:
    • 233.09 g/mol
    Description
    Diuron can cause cancer according to The Environmental Protection Agency (EPA).
    Diuron is a white crystalline solid. It is a wettable powder. The primary hazard is the threat to the environment. Immediate ste...
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  • Imperatorin
    Imperatorin
    • Cat. No.:
    • B1671801
    • CAS No.:
    • 482-44-0
    • Molecular Formula:
    • C16H14O4
    • Molecular Weight:
    • 270.28 g/mol
    Description
    Imperatorin is a member of the class of psoralens that is psoralen substituted by a prenyloxy group at position 8. Isolated from Angelica dahurica and Angelica koreana, it acts as a acetylcholinesterase inhibito...
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  • Galanthamine
    Galanthamine
    • Cat. No.:
    • B1674398
    • CAS No.:
    • 357-70-0
    • Molecular Formula:
    • C17H21NO3
    • Molecular Weight:
    • 287.35 g/mol
    Description
    Galanthamine is a benzazepine alkaloid isolated from certain species of daffodils. It has a role as an antidote to curare poisoning, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a cholinergic drug, an EC 3.1....
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  • bisphenol A
    bisphenol A
    • Cat. No.:
    • B3422858
    • CAS No.:
    • 27100-33-0
    • Molecular Formula:
    • C15H16O2
      C15H16O2
      (CH3)2C(C6H4OH)2
    • Molecular Weight:
    • 228.29 g/mol
    Description
    4,4'-isopropylidenediphenol appears as white to light brown flakes or powder. Has a weak medicine odor. Sinks in water. (USCG, 1999)
    Bisphenol A is a bisphenol that is 4,4'-methanediyldiphenol in which the me...
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  • Lidocaine
    Lidocaine
    • Cat. No.:
    • B7769761
    • CAS No.:
    • 91484-71-8
    • Molecular Formula:
    • C14H22N2O
    • Molecular Weight:
    • 234.34 g/mol
    Description
    Lidocaine is the monocarboxylic acid amide resulting from the formal condensation of N,N-diethylglycine with 2,6-dimethylaniline. It has a role as a local anaesthetic, an anti-arrhythmia drug, an environmental c...
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  • Hydrastine
    Hydrastine
    • Cat. No.:
    • B15612555
    • CAS No.:
    • 118-08-1; 5936-28-7; 7400-89-7
    • Molecular Formula:
    • C21H21NO6
    • Molecular Weight:
    • 383.4 g/mol
    Description
    Hydrastine is a member of isoquinolines. It has a role as a metabolite.
    Hydrastine has been reported in Hydrastis canadensis, Berberis aquifolium, and other organisms with data available....
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